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Compound of Interest

Compound Name:
1,3,5-Benzenetricarbonyl

trichloride

Cat. No.: B1211363 Get Quote

Technical Support Center: 1,3,5-Benzenetricarbonyl
Trichloride
This guide provides researchers, scientists, and drug development professionals with essential

information to prevent the hydrolysis of 1,3,5-Benzenetricarbonyl trichloride (Trimesoyl

chloride) during storage and experimentation.

Frequently Asked Questions (FAQs)
Q1: What is 1,3,5-Benzenetricarbonyl trichloride and why is it sensitive to hydrolysis?

1,3,5-Benzenetricarbonyl trichloride, also known as trimesoyl chloride, is a chemical

intermediate with the formula C₆H₃(COCl)₃. As an acyl chloride, the carbonyl carbons are

highly electrophilic. This makes the molecule extremely reactive towards nucleophiles,

especially water.[1][2] When exposed to water or moisture, it readily undergoes hydrolysis, a

reaction where the chloride groups are replaced by hydroxyl groups, forming the corresponding

trimesic acid.[3][4] This reaction is often vigorous.[3][5]

Q2: How can I visually identify 1,3,5-Benzenetricarbonyl trichloride? What is its typical state?

1,3,5-Benzenetricarbonyl trichloride can appear as a white to pale-yellow or light orange

powder, lump, or a clear liquid.[3][6] It has a low melting point, in the range of 32-38 °C.[6][7]
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Consequently, it may be a solid, a liquid, or a solidified/supercooled melt at ambient

temperature.[5][8]

Q3: What are the ideal storage conditions to prevent hydrolysis?

To minimize hydrolysis, 1,3,5-Benzenetricarbonyl trichloride must be protected from

moisture.[8] Ideal storage conditions are as follows:

Container: Store in the original, tightly sealed, corrosion-resistant container.[8][9]

Atmosphere: Keep under an inert gas atmosphere, such as nitrogen or argon.[8]

Temperature: Store in a refrigerator.[7][8]

Segregation: Keep it segregated from incompatible materials like water, alcohols, strong

bases, and oxidizing agents.[3][10]

Q4: What immediate steps should I take if the compound is accidentally exposed to air?

If the compound is briefly exposed to atmospheric moisture, immediately reseal the container,

purge with an inert gas if possible, and store it in a desiccator over a strong drying agent (e.g.,

P₂O₅) to remove any adsorbed moisture. The extent of hydrolysis will depend on the duration

of exposure and humidity levels. For critical applications, using a fresh, unopened container is

recommended.

Troubleshooting Guide
This guide addresses common issues encountered during experiments involving 1,3,5-
Benzenetricarbonyl trichloride.
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Issue Possible Cause(s) Recommended Solution(s)

Low or No Yield of Desired

Product

Hydrolysis of the acyl chloride:

The starting material has

degraded due to improper

storage or handling, or

exposure to moisture during

the reaction.

• Ensure all glassware is

rigorously dried (oven-dried or

flame-dried) before use.[11]•

Use anhydrous grade solvents

that have been properly

stored.• Perform the entire

reaction under a dry, inert

atmosphere (e.g., nitrogen or

argon gas).[11]• If your

reaction can tolerate it, add a

non-nucleophilic base (e.g.,

pyridine, triethylamine) to the

reaction mixture. This will

scavenge the HCl byproduct

and any trace amounts of acid

that could catalyze hydrolysis.

[11]

Formation of a White

Precipitate

Precipitation of Trimesic Acid:

The acyl chloride has

hydrolyzed to its

corresponding carboxylic acid

(trimesic acid), which is often

insoluble in organic solvents.

• Confirm the identity of the

precipitate using analytical

techniques (e.g., IR

spectroscopy to look for a

broad O-H stretch).• Review

your experimental setup and

reagent handling to identify

and eliminate sources of

moisture.[11]

Inconsistent or Non-

Reproducible Results

Variable Reagent Quality: The

amount of active 1,3,5-

Benzenetricarbonyl trichloride

varies between experiments

due to partial hydrolysis.

• Use a fresh bottle of the acyl

chloride or purify the existing

stock if contamination is

suspected.• Standardize your

procedures for drying solvents

and handling all reagents to

ensure consistency.[11]
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Difficulty in Product Purification

Hydrolysis During Workup: The

product is being exposed to

water during aqueous

extraction or washing steps,

causing hydrolysis of any

unreacted starting material.

• When performing an aqueous

workup, conduct the extraction

steps quickly and at low

temperatures to minimize

contact time with the aqueous

phase.• Ensure the organic

layer is thoroughly dried with

an anhydrous drying agent

(e.g., MgSO₄, Na₂SO₄) before

solvent removal.

Data Presentation
Table 1: Physical and Chemical Properties of 1,3,5-Benzenetricarbonyl Trichloride

Property Value Citations

Chemical Formula C₉H₃Cl₃O₃ [12]

Molecular Weight 265.48 g/mol [3]

Appearance
White to pale yellow/light

orange solid or liquid
[3][6]

Melting Point 32-38 °C [6][7][13]

Boiling Point 180 °C at 16 mmHg [13]

Solubility
Reacts with water. Soluble in

chloroform and toluene.
[3][10]

Storage Temperature Refrigerator; Below +30°C [5][7][8]

Experimental Protocols
Protocol: General Procedure for Handling 1,3,5-Benzenetricarbonyl Trichloride in an

Acylation Reaction
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This protocol provides a generalized workflow for using 1,3,5-Benzenetricarbonyl trichloride
while minimizing the risk of hydrolysis.

Preparation of Glassware: All glassware (reaction flasks, dropping funnels, stir bars, etc.)

must be thoroughly dried in an oven at >120°C for several hours or flame-dried under

vacuum and allowed to cool to room temperature under a stream of inert gas (e.g., nitrogen

or argon).[11]

Inert Atmosphere Setup: Assemble the glassware while still warm and maintain a positive

pressure of inert gas throughout the experiment. Use septa and cannulation techniques for

liquid transfers.

Solvent and Reagent Preparation: Use only anhydrous grade solvents. If necessary, purify

solvents using standard distillation techniques. Ensure all other reagents are also anhydrous.

Dispensing 1,3,5-Benzenetricarbonyl Trichloride:

If the compound is solid, bring the sealed container to room temperature in a desiccator

before opening to prevent condensation of atmospheric moisture on the cold solid.

Weigh the required amount quickly in a dry environment (preferably in a glovebox or under

a positive flow of inert gas) and transfer it to the reaction flask.

If the compound is liquid, use a dry syringe to transfer the required volume.

Running the Reaction:

Dissolve the other reactants in the anhydrous solvent in the reaction flask under an inert

atmosphere.

Dissolve the weighed 1,3,5-Benzenetricarbonyl trichloride in a separate flask with

anhydrous solvent and add it dropwise to the main reaction mixture using a syringe or

dropping funnel.

Include a non-nucleophilic base (e.g., triethylamine) in the reaction mixture to neutralize

the HCl generated during the acylation.[11][14]
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Workup and Purification: Once the reaction is complete, proceed with the workup. If an

aqueous wash is necessary, perform it quickly with cold deionized water or brine.

Immediately separate the organic layer and dry it thoroughly with a suitable drying agent

(e.g., anhydrous magnesium sulfate).

Mandatory Visualization
Diagram 1: Workflow to Avoid Hydrolysis
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Preparation Phase

Handling & Reaction Phase

Post-Reaction Phase
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5. Run Reaction
(Add Base to Scavenge HCl)

6. Quick Aqueous Workup
(If Necessary)
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Organic Layer

Pure Product

Moisture/Water
(Hydrolysis Threat)
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 Side Reaction

 Degradation
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Caption: Workflow for minimizing hydrolysis of 1,3,5-Benzenetricarbonyl trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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